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Compound of Interest

Compound Name: 6-Ethoxy-2-methylquinolin-4-ol

CAS No.: 15644-91-4

Cat. No.: B094252

Get Quote

Executive Summary & Strategic Utility
The 2-methylquinolin-4-ol (also referred to as 4-hydroxy-2-methylquinoline or 4-quinolone) core

is a privileged structure in medicinal chemistry, serving as the foundational pharmacophore for

antimalarial, antiviral, and antibacterial agents.

The selection between the 6-Ethoxy and 6-Methoxy variants is rarely arbitrary; it is a calculated

decision based on lipophilicity modulation, metabolic stability, and steric fit within a target

binding pocket.

6-Methoxy-2-methylquinolin-4-ol: The "Classical" scaffold. Structurally analogous to the

quinine core, it offers balanced solubility and established metabolic pathways (O-

demethylation).

6-Ethoxy-2-methylquinolin-4-ol: The "Lipophilic" variant. Introduces a larger hydrophobic

bulk and increased LogP, often used to improve membrane permeability or probe the depth

of hydrophobic pockets in enzymes (e.g., kinases or oxidoreductases).
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Physicochemical & Structural Comparison
The subtle addition of a methylene group (-CH₂-) in the ethoxy variant significantly alters the

physicochemical landscape of the molecule.

Table 1: Comparative Physicochemical Profile
Property

6-Methoxy-2-
methylquinolin-4-ol

6-Ethoxy-2-
methylquinolin-4-ol

Impact on Drug
Design

Formula C₁₁H₁₁NO₂ C₁₂H₁₃NO₂ -

MW ( g/mol ) 189.21 203.24

Marginal increase;

unlikely to violate

Lipinski rules.

cLogP (Est.) ~1.8 - 2.1 ~2.3 - 2.6

Critical: Ethoxy

increases lipophilicity,

enhancing passive

diffusion across the

blood-brain barrier

(BBB) or parasitic

membranes.

Steric Volume Low (Methoxy group)
Medium (Ethoxy

group)

Ethoxy requires a

larger hydrophobic

pocket; may induce

steric clash in tight

active sites.

H-Bond Donors 1 (OH/NH tautomer) 1 (OH/NH tautomer) Identical.

H-Bond Acceptors 2 (N, O-alkoxy) 2 (N, O-alkoxy) Identical.

Metabolic Liability
High (O-demethylation

by CYPs)

Medium/High (O-

dealkylation)

Ethoxy dealkylation is

generally slower than

methoxy, potentially

extending half-life (

).
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Synthetic Methodology: The Conrad-Limpach
Protocol
Both compounds are synthesized via the Conrad-Limpach cyclization, a robust method for

generating 4-hydroxyquinolines.[1][2][3] The critical control point is the thermodynamic

cyclization at high temperature to favor the 4-ol product over the kinetic 2-ol (Knorr) product.

Mechanism of Action
The reaction proceeds in two stages:[4]

Condensation (Kinetic): Formation of a

-enamino ester (Schiff base) at low temperature.

Cyclization (Thermodynamic): Thermal closure of the ring at high temperature (

250°C) to form the quinoline core.

Visualized Pathway (DOT Diagram)
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Figure 1: The Conrad-Limpach synthesis pathway.[1][3] High-temperature cyclization is

mandatory to secure the 4-hydroxy regioselectivity.

Experimental Protocol
Objective: Synthesis of 6-Ethoxy-2-methylquinolin-4-ol (Scale: 50 mmol). Note: Substitute p-

phenetidine with p-anisidine for the methoxy variant.

Reagents:
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p-Phenetidine (6.86 g, 50 mmol)

Ethyl acetoacetate (6.51 g, 50 mmol)

Acetic acid (Catalytic amount, 0.5 mL)

Benzene or Toluene (for Dean-Stark water removal)

Diphenyl ether (Dowtherm A) as high-boiling solvent.

Step-by-Step Workflow:

Enamine Formation:

Combine p-phenetidine, ethyl acetoacetate, and acetic acid in benzene (50 mL).

Reflux with a Dean-Stark trap to remove water azeotropically. Monitor until theoretical

water volume (~0.9 mL) is collected.

Evaporate benzene under reduced pressure to yield the oily

-enamino ester intermediate.

Thermal Cyclization:

Heat 30 mL of Diphenyl ether to 250°C in a heavy-walled flask.

Add the

-enamino ester dropwise to the hot solvent. Caution: Rapid ethanol evolution will occur.

Maintain temperature at 240-250°C for 15-20 minutes.

Isolation:

Cool the mixture to room temperature. The product often precipitates.

Dilute with hexane or petroleum ether to force precipitation.
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Filter the solid and wash extensively with hexane (to remove diphenyl ether) and acetone.

Recrystallize from ethanol/DMF.

Validation Criteria:

Melting Point: 6-Methoxy (~280°C dec); 6-Ethoxy (~265-270°C).

NMR: Confirm loss of ethyl ester protons and appearance of quinoline aromatic signals.

Biological Activity & SAR Implications
The choice between Methoxy and Ethoxy dictates the molecule's interaction with biological

targets.

Antimicrobial & Antimalarial Potency
Both scaffolds mimic the core of Quinine and Chloroquine.

Mechanism: These planar systems intercalate into DNA or inhibit heme polymerization in

Plasmodium parasites.

Comparison:

6-Methoxy: The "Gold Standard" for antimalarial activity. The oxygen atom acts as a weak

H-bond acceptor.

6-Ethoxy: Often exhibits lower intrinsic potency against wild-type strains due to steric

hindrance preventing optimal

-

stacking. However, it is frequently explored in drug-resistant strains where the binding
pocket has mutated; the increased lipophilicity can also enhance uptake into the parasite's
food vacuole.

Antioxidant Activity
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The 4-hydroxyquinoline moiety possesses radical scavenging capabilities (phenolic-like

character).

Data Trend: 6-Ethoxy derivatives often show slightly higher antioxidant capacity in lipid

peroxidation assays. The ethyl chain acts as a better electron-donating group (inductive

effect +I) compared to methyl, slightly increasing electron density on the ring and stabilizing

the phenoxy radical formed during scavenging.

SAR Decision Matrix (DOT Diagram)

Scaffold Selection
6-Alkoxy-2-methylquinolin-4-ol
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Figure 2: Decision matrix for selecting the appropriate alkoxy-substituent based on therapeutic

goals.
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Disclaimer: This guide is for research purposes only. All synthesis reactions must be conducted

in a fume hood with appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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